Cas no 1803667-55-1 (Ethyl 3-(difluoromethyl)-2,5-dihydroxypyridine-4-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-2,5-dihydroxypyridine-4-carboxylate
• CAS No: 1803667-55-1
• MF: C₉H₉F₂NO₄
• MW: 233.16886973381
• CID: 4917432
• Update Time: 2025-05-21

Ethyl 3-(difluoromethyl)-2,5-dihydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2,5-dihydroxypyridine-4-carboxylate

• Inchi： 1S/C9H9F2NO4/c1-2-16-9(15)5-4(13)3-12-8(14)6(5)7(10)11/h3,7,13H,2H2,1H3,(H,12,14)
• InChI Key： IORDLXSHEPBAHU-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(C=1C(=O)OCC)O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 387
• XLogP3: 0.7
• Topological Polar Surface Area: 75.6

Additional information on Ethyl 3-(difluoromethyl)-2,5-dihydroxypyridine-4-carboxylate

Comprehensive Overview of Ethyl 3-(difluoromethyl)-2,5-dihydroxypyridine-4-carboxylate (CAS No. 1803667-55-1)

Ethyl 3-(difluoromethyl)-2,5-dihydroxypyridine-4-carboxylate (CAS No. 1803667-55-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of difluoromethyl and hydroxyl groups in its structure enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated pyridine compounds has surged, driven by their role in developing novel therapeutics and agrochemicals. Researchers are particularly interested in CAS No. 1803667-55-1 due to its potential as a building block for bioactive molecules. Fluorine incorporation often improves metabolic stability and bioavailability, which are critical factors in drug design. This compound’s ethyl carboxylate moiety further expands its utility in esterification and cross-coupling reactions, aligning with modern green chemistry principles.

The synthesis of Ethyl 3-(difluoromethyl)-2,5-dihydroxypyridine-4-carboxylate involves multi-step organic transformations, often starting from readily available pyridine precursors. Advanced techniques like nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to ensure purity and structural integrity. Its crystalline form and solubility profile make it suitable for various formulation studies, addressing key challenges in drug delivery systems.

From an industrial perspective, this compound aligns with the growing trend of sustainable chemical production. Companies are increasingly adopting catalytic processes to minimize waste and energy consumption during synthesis. The agrochemical sector also explores its derivatives for developing next-generation crop protection agents, leveraging its fluorine-based bioactivity to enhance efficacy while reducing environmental impact.

In the context of user search trends, queries such as "applications of fluorinated pyridines" and "synthesis of CAS 1803667-55-1" reflect the compound’s relevance in academic and industrial circles. Additionally, discussions around "green chemistry in pharmaceutical intermediates" highlight the broader implications of such compounds in sustainable development. By addressing these topics, this overview aims to bridge the gap between technical expertise and reader-friendly content, ensuring both SEO optimization and scientific accuracy.

Future research directions for Ethyl 3-(difluoromethyl)-2,5-dihydroxypyridine-4-carboxylate may include exploring its structure-activity relationships (SAR) in medicinal chemistry or optimizing its synthetic routes for large-scale production. As regulatory frameworks evolve, compliance with REACH and other chemical safety standards will remain pivotal for its commercial adoption. This compound exemplifies the intersection of innovation and practicality, offering promising avenues for scientific advancement.